Cas no 1373232-64-4 (4-Bromo-5-isopropoxybenzene-1,2-diamine)

• Product Name: 4-Bromo-5-isopropoxybenzene-1,2-diamine
• CAS No: 1373232-64-4
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 3043293
• Update Time: 2025-10-13

4-Bromo-5-isopropoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-isopropoxybenzene-1,2-diamine

• Inchi： 1S/C9H13BrN2O/c1-5(2)13-9-4-8(12)7(11)3-6(9)10/h3-5H,11-12H2,1-2H3
• InChI Key： LKAOTQYXOHRAHK-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC(C)C)=C(Br)C=C1N

4-Bromo-5-isopropoxybenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Bromo-5-isopropoxybenzene-1,2-diamine

Introduction to 4-Bromo-5-isopropoxybenzene-1,2-diamine (CAS No. 1373232-64-4)

4-Bromo-5-isopropoxybenzene-1,2-diamine (CAS No. 1373232-64-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a bromo group, an isopropoxy group, and two amino groups attached to a benzene ring. These functional groups endow the compound with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-Bromo-5-isopropoxybenzene-1,2-diamine is C₁₀H₁₄BrN₂O, and its molecular weight is approximately 246.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction processes. Its physical properties include a melting point of around 100-105°C and solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In the context of pharmaceutical research, 4-Bromo-5-isopropoxybenzene-1,2-diamine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to modulate various biological pathways, making it a promising candidate for therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.

The anti-inflammatory properties of 4-Bromo-5-isopropoxybenzene-1,2-diamine are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By reducing their levels, the compound can help alleviate symptoms and improve patient outcomes.

In addition to its anti-inflammatory effects, 4-Bromo-5-isopropoxybenzene-1,2-diamine has also shown promise in cancer research. Studies have demonstrated that certain derivatives of this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is particularly valuable in the development of targeted cancer therapies that aim to minimize side effects.

The mechanism by which 4-Bromo-5-isopropoxybenzene-1,2-diamine exerts its biological effects is not yet fully understood. However, recent advances in computational chemistry and molecular modeling have provided insights into its interactions with specific protein targets. For example, docking studies have suggested that the compound can bind to key enzymes involved in inflammation and cancer progression, such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs).

Beyond its pharmaceutical applications, 4-Bromo-5-isopropoxybenzene-1,2-diamine has also found use in other areas of chemistry. In materials science, it has been utilized as a building block for the synthesis of advanced polymers and functional materials with unique properties. These materials have potential applications in fields such as electronics, sensors, and energy storage.

The synthesis of 4-Bromo-5-isopropoxybenzene-1,2-diamine typically involves several steps. One common approach is to start with 4-bromoacetophenone, which undergoes an alkylation reaction to introduce the isopropoxy group. The resulting intermediate is then subjected to nitration followed by reduction to form the diamine product. Each step requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that while 4-Bromo-5-isopropoxybenzene-1,2-diamine is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of waste materials.

The future prospects for 4-Bromo-5-isopropoxybenzene-1,2-diamine are promising. Ongoing research continues to uncover new applications and optimize existing ones. As our understanding of its biological mechanisms deepens, it is likely that this compound will play an increasingly important role in both academic research and industrial settings.

In conclusion, 4-Bromo-5-isopropoxybenzene-1,2-diamine (CAS No. 1373232-64-4) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and biological properties make it an attractive candidate for further investigation in various fields. Whether used as a building block for advanced materials or as a lead compound in drug discovery efforts, this molecule holds significant promise for advancing scientific knowledge and improving human health.